Cas no 1512555-33-7 (2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine)

• Product Name: 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine
• CAS No: 1512555-33-7
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 6424376
• PubChem ID: 83412679
• Update Time: 2025-06-10

2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine
• EN300-1830473
• 1512555-33-7

• Inchi： 1S/C10H11F4N/c1-10(2,4-15)5-3-6(11)8(13)9(14)7(5)12/h3H,4,15H2,1-2H3
• InChI Key： KUMQXNXVLVLQJP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(C)(C)CN)F)F)F

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine

Introduction to 2-Methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine (CAS No. 1512555-33-7)

2-Methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine, also known by its CAS number 1512555-33-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted amines and is characterized by its tetrafluorophenyl moiety and a methyl-substituted propan-1-amine backbone.

The chemical structure of 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine consists of a central carbon atom bonded to a methyl group and a tetrafluorophenyl ring, with an amino group attached to the adjacent carbon. The presence of multiple fluorine atoms in the phenyl ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. These properties make it an interesting candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent research has focused on its ability to modulate specific biological targets, such as receptors and enzymes. For instance, studies have shown that this compound can exhibit selective binding to certain G protein-coupled receptors (GPCRs), which are important therapeutic targets for a variety of diseases including cardiovascular disorders, neurological conditions, and metabolic syndromes.

The pharmacological profile of 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine has been investigated in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry reported that this compound demonstrated potent agonist activity at the serotonin 5-HT₇ receptor. This receptor is implicated in various physiological processes such as sleep regulation and circadian rhythm control. The selective activation of 5-HT₇ receptors by 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine suggests its potential as a therapeutic agent for sleep disorders and other related conditions.

Beyond its receptor modulation properties, 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine has also been studied for its effects on enzyme activity. Enzymes play crucial roles in many biological processes, and their inhibition or activation can have significant therapeutic implications. Research has shown that this compound can inhibit certain isoforms of cytochrome P450 enzymes (CYPs), which are involved in drug metabolism. The ability to modulate CYP activity can be beneficial in optimizing drug efficacy and reducing adverse effects associated with drug-drug interactions.

In addition to its potential therapeutic applications, 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine has also been utilized as a synthetic intermediate in the development of novel compounds. Its unique chemical structure provides a versatile platform for further functionalization and modification. Chemists have employed this compound as a building block in the synthesis of more complex molecules with enhanced biological activities or improved pharmacokinetic properties.

The synthesis of 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine involves several well-established organic reactions. One common approach involves the reaction of 2-bromo-N,N-dimethylethanamine with 1-bromo-4-fluoro-benzene followed by deprotection steps to yield the final product. The synthetic route is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The safety profile of 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine is an important consideration for its use in pharmaceutical research. Preclinical toxicology studies have indicated that this compound exhibits low toxicity at relevant concentrations. However, as with any new chemical entity (NCE), thorough safety assessments are necessary before advancing to clinical trials. Ongoing research is focused on evaluating the long-term safety and efficacy of this compound in various animal models.

In conclusion, 2-methyl-2-(2,3,4,5-tetrafluorophenyl)propan-1-amine (CAS No. 1512555-33-7) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation as a potential therapeutic agent or synthetic intermediate. Continued research into this compound's properties and applications will likely uncover new opportunities for advancing drug discovery and development efforts.